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Compound of Interest

Compound Name: 1-Bromohexadecane

Cat. No.: B154569 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate and essential

safety protocols, operational plans, and disposal guidance for 1-Bromohexadecane (also

known as cetyl bromide or hexadecyl bromide).

Chemical Safety Overview
1-Bromohexadecane is a long-chain alkyl bromide.[1] While some safety data sheets (SDS)

may not classify it as hazardous under OSHA's 2012 Hazard Communication Standard, others

identify it as a skin and eye irritant, and potentially a respiratory irritant.[2] Therefore, it is crucial

to handle this chemical with appropriate precautions to minimize exposure.
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Property Value

Appearance Colorless to light yellow liquid or solid

Melting Point 16-18 °C (61-64 °F)

Boiling Point 190 °C (374 °F) at 11 mmHg

Flash Point 177 °C (350.6 °F) - closed cup[3]

Density 0.999 g/mL at 25 °C (77 °F)[4]

Solubility Insoluble in water; soluble in ether and alcohol.

Vapor Pressure <1 mmHg at 20 °C (68 °F)[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling 1-Bromohexadecane.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses with side-

shields conforming to EN166

or OSHA 29 CFR 1910.133

standards.[5]

Protects against splashes and

contact with eyes, which can

cause serious irritation.[2]

Skin Protection

Chemically resistant gloves

(see detailed glove selection

below). Lab coat or other

protective clothing to prevent

skin exposure.

Prevents skin contact, which

can cause irritation.[2]

Respiratory Protection

Generally not required under

normal laboratory conditions

with adequate ventilation. For

large quantities or in cases of

insufficient ventilation, a

NIOSH-approved respirator

with an organic vapor cartridge

may be appropriate.

Avoids inhalation of vapors or

mists, which may cause

respiratory irritation.[2][5]

Glove Selection:

As a halogenated hydrocarbon, 1-Bromohexadecane requires careful glove selection. Nitrile

gloves have shown poor resistance to some halogenated hydrocarbons, with potential

breakthrough in under a minute.[2][6] Butyl rubber gloves are also not recommended for

halogenated solvents.[7]

For handling 1-Bromohexadecane, consider the following:

For incidental contact (splashes): Thicker nitrile gloves (e.g., 8 mil) may offer sufficient short-

term protection. It is crucial to remove and dispose of the gloves immediately after contact.

For extended contact or immersion: Viton or a multi-layer laminate glove (e.g., Silver Shield)

is recommended for the best protection against halogenated hydrocarbons.[8][9]
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Always inspect gloves for any signs of degradation or damage before and during use.

Operational Plan: Safe Handling and Storage
Adherence to a strict operational plan minimizes the risk of exposure and accidents.

Workflow for Handling 1-Bromohexadecane
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Preparation

Handling

Cleanup and Storage

Review SDS and SOPs

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Ensure Fume Hood is Operational

Weigh or Measure 1-Bromohexadecane
in Fume Hood

Perform Experimental Procedure

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated
Halogenated Organic Waste Container

Store 1-Bromohexadecane in a Cool, Dry,
Well-Ventilated Area Away from

Incompatible Materials

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Bromohexadecane.
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Handling Procedures:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS) and any

relevant Standard Operating Procedures (SOPs). Ensure that a chemical fume hood is

available and functioning correctly. Don all required PPE.

Handling: Conduct all work with 1-Bromohexadecane in a chemical fume hood to minimize

inhalation exposure.[2] Avoid contact with skin and eyes.[5]

Storage: Store 1-Bromohexadecane in a tightly closed container in a cool, dry, and well-

ventilated area.[5] It should be stored away from incompatible materials such as strong

oxidizing agents and strong bases.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

develops or persists.[2]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[2]
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Spill Response Plan

In the event of a spill, follow these steps:

Spill Response

Evacuate non-essential personnel
and ensure adequate ventilation

Don appropriate PPE

Contain the spill with inert absorbent
material (e.g., vermiculite, sand, or earth)

Carefully collect the absorbed material
into a suitable, closed container for disposal

Decontaminate the spill area with a suitable
solvent (e.g., soap and water, followed by ethanol)

Dispose of contaminated materials
as hazardous waste

Click to download full resolution via product page

Caption: Step-by-step spill response plan for 1-Bromohexadecane.

Decontamination:

For general decontamination of laboratory surfaces and equipment that have come into contact

with 1-Bromohexadecane, a two-step process is recommended:
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Wash the surface with soap and water.

Rinse the surface with ethanol.

Always wear appropriate PPE during decontamination procedures.

Disposal Plan
Proper disposal of 1-Bromohexadecane and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification:

1-Bromohexadecane is a halogenated organic compound and should be disposed of as such.

[10] While not specifically listed by name as a hazardous waste under the Resource

Conservation and Recovery Act (RCRA), it may be considered hazardous due to its irritant

properties. Waste containing 1-Bromohexadecane should be collected in a designated

hazardous waste container for halogenated organic compounds.

Disposal Procedures:

Waste Collection: Collect all waste containing 1-Bromohexadecane, including contaminated

absorbents and PPE, in a clearly labeled, sealed, and compatible container.

Labeling: Label the waste container as "Hazardous Waste" and clearly identify the contents,

including "1-Bromohexadecane" and "Halogenated Organic Waste."

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Experimental Protocol Example: Functionalization
of Carbon Nano-onions
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1-Bromohexadecane is used as an alkylating agent in various organic synthesis procedures.

One such application is the covalent functionalization of carbon nano-onions (CNOs) to

improve their solubility.

Objective: To attach hexadecyl chains to the surface of CNOs.

Materials:

Carbon nano-onions (CNOs)

Na-K alloy

1,2-dimethoxyethane (DME), anhydrous

1-Bromohexadecane

Inert atmosphere glovebox or Schlenk line

Methodology:

Preparation of Reductant: In an inert atmosphere, prepare a solution of Na-K alloy in

anhydrous 1,2-dimethoxyethane. The solution should have a deep-blue color.[1]

Reduction of CNOs: Add the carbon nano-onions to the Na-K alloy solution. This will result in

a brownish dispersion.

Alkylation: Add an excess of 1-Bromohexadecane to the CNO dispersion.

Workup and Isolation: The resulting alkylated CNOs can be recovered from the reaction

mixture. The specific workup procedure may vary, but typically involves quenching the

reaction, followed by filtration, washing, and drying of the functionalized CNOs.

This protocol provides a general guideline. Researchers should consult the primary literature

for more detailed experimental parameters and characterization techniques.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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